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Compound of Interest

Compound Name: 2-Methylallylamine hydrochloride

Cat. No.: B1589339 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Methylallylamine
Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical entities is fundamental. This guide provides a

detailed overview of the melting point and solubility of 2-Methylallylamine hydrochloride
(CAS No: 28148-54-1), a versatile chemical intermediate.

Physicochemical Data
The following table summarizes the key quantitative data for 2-Methylallylamine
hydrochloride.
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Property Value Source(s)

Melting Point 179-184 °C [1][2]

Molecular Formula C₄H₁₀ClN [3][4]

Molecular Weight 107.58 g/mol [1][3][4]

Appearance White crystalline powder [3]

Solubility

While specific quantitative data

is not readily available in the

cited literature, the

hydrochloride salt form is

noted to enhance its stability

and solubility in aqueous

solutions.[3] A general

experimental protocol to

determine its solubility is

provided below.

Experimental Protocols
Detailed methodologies for determining the melting point and solubility are crucial for

reproducible and accurate measurements.

Melting Point Determination via the Capillary Method
The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the

substance transitions from a solid to a liquid.[5][6] Impurities typically cause a depression and

broadening of the melting point range.[5][6] The capillary method is a standard and widely used

technique for this determination.[7]

Principle: A small, powdered sample of the solid is heated at a controlled rate in a capillary

tube. The temperatures at which melting begins and is complete are observed and recorded as

the melting point range.[5]

Apparatus and Materials:
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Melting point apparatus (e.g., Mel-Temp or similar)[5]

Capillary tubes (sealed at one end)[8]

2-Methylallylamine hydrochloride sample (dry and finely powdered)[7]

Spatula

Watch glass or weighing paper

Procedure:

Sample Preparation: Place a small amount of dry 2-Methylallylamine hydrochloride onto a

watch glass. If necessary, finely powder the sample.[8]

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will enter the tube.[9]

Invert the tube and gently tap its sealed bottom on a hard surface to pack the solid down.

Repeat until the packed sample is 2-3 mm high.[9]

Apparatus Setup: Place the packed capillary tube into one of the sample slots of the melting

point apparatus.[9]

Rapid Heating (Optional): For an unknown compound, it is common practice to first perform

a rapid determination by heating quickly to find an approximate melting point.[6] This allows

the subsequent, more accurate measurements to be performed more efficiently.

Accurate Measurement: For a precise measurement, begin heating the apparatus. Once the

temperature is within 10-15°C of the expected melting point, reduce the heating rate to

approximately 1-2°C per minute.[5][9]

Observation and Recording: Carefully observe the sample through the viewing lens. Record

the temperature at which the first liquid droplets appear (the beginning of melting).[5]

Continue heating slowly and record the temperature at which the last solid crystal melts (the

end of the melting range).[5]
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Data Reporting: The melting point is reported as the range between these two temperatures.

For pure compounds, this range is typically narrow (0.5-1.0°C).[5]

Prepare Dry, Powdered Sample

Pack Sample into Capillary Tube (2-3 mm)

Place Capillary in Melting Point Apparatus

Heat Rapidly to ~15°C Below Expected MP

Reduce Heating Rate to 1-2°C / min

Observe Sample

Record T1: First Liquid Appears

Record T2: All Solid Disappears

Report Melting Point as T1 - T2 Range
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Click to download full resolution via product page

Workflow for Melting Point Determination

Solubility Determination
Solubility is defined as the maximum amount of a solute that can dissolve in a given amount of

solvent at a specific temperature to form a saturated solution.[10][11]

Principle: A known mass of the solute is incrementally added to a known volume of the solvent

at a constant temperature. The mixture is agitated until saturation is reached, indicated by the

presence of undissolved solid. The total mass of the dissolved solute is then used to calculate

the solubility.[10]

Apparatus and Materials:

2-Methylallylamine hydrochloride

Distilled water (or other solvent)

Analytical balance

Test tubes with stoppers or small flasks[10]

Graduated cylinder or pipette

Spatula

Thermometer

Vortex mixer or magnetic stirrer

Constant temperature bath (optional, for precise temperature control)

Procedure:

Solvent Preparation: Using a graduated cylinder, measure a precise volume of the solvent

(e.g., 10.0 mL of distilled water) and transfer it to a test tube or flask.[10]
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Temperature Control: Place the test tube in a rack and measure the initial temperature of the

solvent. If a specific temperature is required, a constant temperature water bath should be

used.[10]

Initial Solute Mass: Accurately weigh a quantity of 2-Methylallylamine hydrochloride (e.g.,

1.000 g) on an analytical balance. Record this initial mass.

Incremental Addition: Add a small, known amount of the solute to the solvent using a spatula.

[10]

Dissolution: Stopper the test tube and shake or vortex it vigorously for a set period (e.g., 1-2

minutes) to facilitate dissolution. Check for any undissolved solid.[10]

Iterative Process: Continue adding small increments of the solute, recording the total amount

added, and agitating after each addition. As the solution approaches saturation, the

dissolution process will slow down.[10]

Reaching Saturation: The point of saturation is reached when a small amount of solid solute

remains undissolved even after prolonged agitation.

Final Mass Measurement: Once saturation is confirmed, carefully weigh the remaining,

undissolved solute.

Calculation:

Calculate the total mass of solute that dissolved by subtracting the mass of the

undissolved solid from the initial mass of the solute used.

Express the solubility in terms of grams of solute per 100 mL or 100 g of solvent. For

example: Solubility ( g/100 mL) = (Mass of dissolved solute in g / Volume of solvent in mL)

x 100
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Preparation

Saturation Process

Calculation

Measure Known Volume of Solvent (e.g., 10 mL)

Ensure Constant Temperature

Measure Initial Mass of Solute

Add Small, Weighed Increment of Solute

Agitate Vigorously to Dissolve

Observe for Undissolved Solid

All solute dissolves

Saturation Reached

Solid remains

Determine Total Mass of Solute Added

Calculate Solubility (g / 100 mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

